Cas no 2383385-45-1 (1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester)

• Product Name: 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester
• CAS No: 2383385-45-1
• MF: C₁₂H₂₁NO₅
• MW: 259.3
• CID: 5308601
• PubChem ID: 166638426
• Update Time: 2025-07-09

1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester
• F86186
• PS-19395
• O4-TERT-BUTYL O5-METHYL 1,4-OXAZEPANE-4,5-DICARBOXYLATE
• 2383385-45-1
• MFCD34646999
• Methyl 4-Boc-1,4-oxazepane-5-carboxylate

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(15)13-6-8-17-7-5-9(13)10(14)16-4/h9H,5-8H2,1-4H3
• InChI Key： LKPQVLNSSBFIDJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(OC)=O)N(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.1Ų

Additional information on 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester

1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester: A Comprehensive Overview

The compound with CAS No. 2383385-45-1, commonly referred to as 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazepines, which are heterocyclic compounds containing a nitrogen atom in a seven-membered ring. The structure of this compound is characterized by the presence of a tetrahydrooxazepine ring system with two carboxylic acid groups and specific substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of oxazepine derivatives in drug discovery and development. The tetrahydrooxazepine core of this compound has been shown to exhibit promising pharmacological activities, including anti-inflammatory and analgesic effects. The substituents on the molecule, such as the 1,1-dimethylethyl group and the methyl ester, play a crucial role in modulating its bioavailability and target specificity. These features make it an attractive candidate for further research in the pharmaceutical industry.

The synthesis of 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester involves a multi-step process that combines principles of organic synthesis and catalysis. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been reported to significantly enhance the efficiency of key reactions in its synthesis. These advancements not only contribute to the scalability of production but also pave the way for exploring its applications in diverse chemical systems.

In terms of biological activity, this compound has demonstrated potential as a modulator of cellular signaling pathways. Preclinical studies have shown that it can interact with specific receptors and enzymes involved in inflammation and pain perception. The methyl ester group is particularly important for its ability to cross cellular membranes and deliver the active moiety to intracellular targets. This property underscores its potential as a lead compound for developing novel therapeutic agents.

The structural uniqueness of 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester also makes it an interesting subject for mechanistic studies in organic chemistry. Its reactivity under different conditions has been extensively investigated, providing valuable insights into the behavior of oxazepine derivatives in various chemical environments. These studies have not only enhanced our understanding of its chemical properties but also opened new avenues for its utilization in synthetic chemistry.

From an industrial perspective, this compound represents a valuable addition to the arsenal of advanced chemical entities available for drug development. Its ability to be synthesized at scale using modern techniques makes it accessible for further research and commercial applications. Moreover, its compatibility with existing drug delivery systems enhances its suitability for therapeutic use.

In conclusion, 1,4-Oxazepine-4,5(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) 5-methyl ester (CAS No. 2383385-45-1) stands out as a versatile and promising compound with wide-ranging applications in chemistry and pharmacology. Ongoing research continues to uncover new aspects of its properties and potential uses, solidifying its position as an important entity in contemporary scientific exploration.